Cas no 960383-96-4 (Jatrorrhizine Hydrochloride)

• Product Name: Jatrorrhizine Hydrochloride
• CAS No: 960383-96-4
• MF: C₂₀H₂₁ClNO₄
• MW: 374.838044881821
• CID: 827257
• PubChem ID: 21115138
• Update Time: 2025-11-02

Jatrorrhizine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Jatrorrhizine Hydrochloride
• s9069
• 960383-96-4
• SCHEMBL21809027
• FT-0698781
• 2,9,10-trimethoxy-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-3-ol;hydrochloride
• AKOS015902375
• Jatrorrhizine HCl
• FT-0689392
• PD056511
• Q-100903

• Inchi： 1S/C20H19NO4.ClH/c1-23-18-5-4-12-8-16-14-10-19(24-2)17(22)9-13(14)6-7-21(16)11-15(12)20(18)25-3;/h4-5,8-11H,6-7H2,1-3H3;1H/p+1
• InChI Key： JKMUUZMCSNHBAX-UHFFFAOYSA-O
• SMILES： Cl.O(C)C1=C(C=CC2C1=C[N+]1=C(C=2)C2C=C(C(=CC=2CC1)O)OC)OC

Computed Properties

• Exact Mass: 373.1080858 g/mol
• Monoisotopic Mass: 373.1080858 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 373.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.80000
• LogP: 3.88380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives

Additional information on Jatrorrhizine Hydrochloride

Jatrorrhizine Hydrochloride (CAS No. 960383-96-4): A Comprehensive Scientific Profile

Jatrorrhizine Hydrochloride (CAS 960383-96-4), a bioactive isoquinoline alkaloid derivative, has garnered significant attention in pharmacological research due to its multifaceted biological activities. This natural compound, primarily isolated from traditional medicinal plants like Coptis chinensis and Berberis aristata, exhibits promising therapeutic potential across various medical domains. The hydrochloride salt form enhances its water solubility and bioavailability, making it particularly valuable for research applications.

Recent studies highlight Jatrorrhizine Hydrochloride's role as a multi-target agent with demonstrated anti-inflammatory, antioxidant, and metabolic regulatory properties. Its mechanism of action involves modulation of AMP-activated protein kinase (AMPK) pathways and NF-κB signaling, positioning it as a candidate for metabolic disorder research. The compound's chemical stability and low toxicity profile have made it a subject of increasing interest in nutraceutical development and pharmaceutical formulations.

The growing demand for natural-derived therapeutics has propelled research into Jatrorrhizine Hydrochloride extraction methods and synthesis optimization. Analytical techniques such as HPLC purification and LC-MS characterization are routinely employed to ensure compound purity, typically exceeding 98% for research-grade material. Researchers particularly value its standardized reference material status for quality control in herbal medicine studies.

In the context of current health trends, Jatrorrhizine Hydrochloride supplements are being investigated for their potential in blood sugar management and gut microbiome modulation. These applications align with growing consumer interest in plant-based wellness solutions and holistic metabolic support. However, comprehensive clinical trials are still needed to validate these potential benefits in human subjects.

The global market for Jatrorrhizine Hydrochloride research chemicals has shown steady growth, with increasing availability from specialized biochemical suppliers. Pricing varies significantly based on purity grade (ranging from 90% to 99%) and quantity, with research institutions being primary consumers. Proper storage conditions (typically 2-8°C in dark, dry environments) are crucial for maintaining compound integrity over time.

From a regulatory perspective, Jatrorrhizine Hydrochloride is generally recognized as safe for research purposes, though specific safety data sheets should always be consulted. The compound's research applications span from in vitro studies to animal model research, particularly in diabetes, obesity, and neurodegenerative disease models. Its fluorescence properties also make it useful in certain analytical chemistry applications.

Future research directions for Jatrorrhizine Hydrochloride include exploring its synergistic effects with other bioactive compounds and developing enhanced delivery systems to improve its therapeutic efficacy. The scientific community continues to investigate its structure-activity relationships to potentially develop derivative compounds with optimized pharmacological profiles.

For researchers working with Jatrorrhizine Hydrochloride, proper analytical documentation including HPLC chromatograms and spectroscopic data is essential for reproducibility. The compound's research-grade purity makes it particularly valuable for mechanistic studies and target validation in various disease models. As interest in natural product pharmacology grows, Jatrorrhizine Hydrochloride continues to emerge as an important research tool in modern biomedical science.